Cas no 1329966-98-4 (N-{6-benzyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}thiophene-2-carboxamide hydrochloride)

• Product Name: N-{6-benzyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}thiophene-2-carboxamide hydrochloride
• CAS No: 1329966-98-4
• MF: C₂₀H₁₈ClN₃OS₂
• MW: 415.959420681
• CID: 6232453
• PubChem ID: 44973629
• Update Time: 2025-06-08

N-{6-benzyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}thiophene-2-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-{6-benzyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}thiophene-2-carboxamide hydrochloride
• AKOS026678033
• N-{6-benzyl-3-cyano-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl}thiophene-2-carboxamide hydrochloride
• 1329966-98-4
• N-(6-benzyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)thiophene-2-carboxamide hydrochloride
• N-(6-benzyl-3-cyano-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl)thiophene-2-carboxamide;hydrochloride
• F0526-1034

• Inchi： 1S/C20H17N3OS2.ClH/c21-11-16-15-8-9-23(12-14-5-2-1-3-6-14)13-18(15)26-20(16)22-19(24)17-7-4-10-25-17;/h1-7,10H,8-9,12-13H2,(H,22,24);1H
• InChI Key： GMXYUCVMJUJYTB-UHFFFAOYSA-N
• SMILES： Cl.S1C(=C(C#N)C2=C1CN(CC1C=CC=CC=1)CC2)NC(C1=CC=CS1)=O

Computed Properties

• Exact Mass: 415.0579822g/mol
• Monoisotopic Mass: 415.0579822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 557
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on N-{6-benzyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}thiophene-2-carboxamide hydrochloride

Introduction to N-{6-benzyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}thiophene-2-carboxamide hydrochloride (CAS No. 1329966-98-4)

N-{6-benzyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}thiophene-2-carboxamide hydrochloride (CAS No. 1329966-98-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit a unique combination of structural features and biological activities, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of N-{6-benzyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}thiophene-2-carboxamide hydrochloride incorporates multiple heterocyclic rings, including a thiophene ring and a pyridine ring. The presence of these rings contributes to the compound's ability to interact with biological targets in diverse ways. Specifically, the benzyl group at the 6-position of the thieno[2,3-c]pyridine core enhances the lipophilicity of the molecule, which is often crucial for membrane permeability and binding affinity. Additionally, the cyano group at the 3-position introduces a polar moiety that can influence solubility and interactions with biological receptors.

In recent years, there has been growing interest in exploring the pharmacological potential of thieno[2,3-c]pyridine derivatives due to their structural similarity to known bioactive compounds. These derivatives have been reported to exhibit various biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The compound N-{6-benzyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}thiophene-2-carboxamide hydrochloride is no exception and has shown promise in preliminary in vitro studies.

One of the most compelling aspects of this compound is its potential as an inhibitor of key enzymes involved in cancer cell proliferation and survival. The structural features of N-{6-benzyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}thiophene-2-carboxamide hydrochloride allow it to mimic natural substrates or modulate the activity of enzymes such as kinases and proteases. For instance, studies have suggested that this compound may interfere with the signaling pathways that are critical for tumor growth and metastasis. This makes it an attractive candidate for further investigation as a potential therapeutic agent in oncology.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is advantageous for formulation development and administration. Solubility is a critical factor in drug delivery systems as it affects bioavailability and therapeutic efficacy. By incorporating a hydrochloride moiety into the molecule, researchers have improved its pharmacokinetic properties while maintaining its inherent biological activity.

Evidence from recent research indicates that N-{6-benzyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}thiophene-2-carboxamide hydrochloride exhibits significant inhibitory effects on certain cancer cell lines. In cell-based assays conducted by independent research groups using various methodologies (e.g., MTT assays), this compound demonstrated dose-dependent inhibition of proliferation in human cancer cells while showing minimal toxicity toward normal cells. These findings are particularly noteworthy as they highlight the selective toxicity profile of this molecule.

The mechanism of action proposed for N-{6-benzyl-3-cyano-4H,5H,